Cas no 1020997-18-5 (N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine)

N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine structure
1020997-18-5 structure
Product Name:N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine
CAS No:1020997-18-5
MF:C14H13F2N
MW:233.2565305233
CID:1131910
PubChem ID:28474490
Update Time:2025-04-20

N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)-1-(2-fluorophenyl)methanamine
    • 1-(3-fluorophenyl)-N-[(2-fluorophenyl)methyl]methanamine
    • 1020997-18-5
    • N-(2-Fluorobenzyl)-1-(3-fluorophenyl)methanamine
    • N-(2-Fluorobenzyl)-3-fluorobenzylamine
    • AKOS000240067
    • N-(2-Fluorobenzyl)-3-fluorobenzylaMine, 97%
    • N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine
    • MDL: MFCD11145649
    • Inchi: 1S/C14H13F2N/c15-13-6-3-4-11(8-13)9-17-10-12-5-1-2-7-14(12)16/h1-8,17H,9-10H2
    • InChI Key: HKZQEJLDGYQUKN-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 233.10160574g/mol
  • Monoisotopic Mass: 233.10160574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų
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